N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzenesulfonamide
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Description
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O3S and its molecular weight is 372.48. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
A study by Vanparia et al. (2010) synthesized a novel compound related to the tetrahydroquinoline family, demonstrating significant antimicrobial activity against various strains of bacteria and fungi. This suggests the potential use of such compounds in developing new antimicrobial agents (Vanparia et al., 2010).
Antitumor Applications
Alqasoumi et al. (2010) described the synthesis of novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety, showing potent in vitro antitumor activity. Some compounds were more potent than the reference drug Doxorubicin, highlighting their potential as new antitumor agents (Alqasoumi et al., 2010).
Synthesis and Characterization
Consonni et al. (1996) discussed the Diels–Alder reactions of N-sulfonyl substituted aza-ortho-xylylenes, leading to tetrahydroquinoline and quinoline derivatives. The study provides insights into the synthesis methodologies of such compounds, offering a foundation for further chemical modifications and applications (Consonni et al., 1996).
Pharmacological and Structural Analysis
Cumaoğlu et al. (2015) synthesized compounds bearing the sulfonamide fragment, demonstrating significant anti-cancer activity through in vitro screenings. The study not only showcases the therapeutic potential of these compounds but also investigates the underlying molecular mechanisms, suggesting their role in activating pro-apoptotic genes (Cumaoğlu et al., 2015).
Exploration of Chemical Properties
Hidaka et al. (1984) explored isoquinolinesulfonamides as novel and potent inhibitors of cyclic nucleotide-dependent protein kinase and protein kinase C, providing a base for developing selective inhibitors for therapeutic applications (Hidaka et al., 1984).
Properties
IUPAC Name |
N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-propylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-3-5-15-6-10-18(11-7-15)26(24,25)21-17-9-12-19-16(14-17)8-13-20(23)22(19)4-2/h6-7,9-12,14,21H,3-5,8,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWPPEQWNDPOVEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.